1-(2-Hydroxyethylamino)-2-octadecanol

• CAS RN: 2754-88-3
• Molecular Formula: C20H43NO2
• Molecular Weight: 329.6 g/mol
• IUPAC Name: 1-(2-hydroxyethylamino)octadecan-2-ol
• InChI: InChI=1S/C20H43NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20(23)19-21-17-18-22/h20-23H,2-19H2,1H3
• InChI Key: IDGRSSNJMNOSSJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCC(CNCCO)O

Description

1-(2-Hydroxyethylamino)-2-octadecanol is a useful research compound. Its molecular formula is C20H43NO2 and its molecular weight is 329.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 300-ml flask equipped with a stirrer and a dropping funnel was charged with 45.8 g (0.75 mol) of ethanolamine and 9 g of ethanol. While stirring the mixture at 80° C., 13.4 g (50 mmol) of 1,2-epoxyoctadecane were added dropwise over 2 hours. Water was added to the resultant reaction mixture, and white crystals formed were collected by filtration, washed with water and then recrystallized from methanol, thereby obtaining 12.3 g (yield: 74.6%) of the title compound (IIc-1).